3-[4-(4-Methyl-3-nitrobenzenesulfonyl)piperazin-1-YL]-6-(piperidin-1-YL)pyridazine

• Molecular Formula: C20H26N6O4S
• Molecular Weight: 446.5 g/mol
• IUPAC Name: 3-[4-(4-methyl-3-nitrophenyl)sulfonylpiperazin-1-yl]-6-piperidin-1-ylpyridazine
• InChI: InChI=1S/C20H26N6O4S/c1-16-5-6-17(15-18(16)26(27)28)31(29,30)25-13-11-24(12-14-25)20-8-7-19(21-22-20)23-9-3-2-4-10-23/h5-8,15H,2-4,9-14H2,1H3
• InChI Key: USNVWKKIHLDOEM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)N2CCN(CC2)C3=NN=C(C=C3)N4CCCCC4)[N+](=O)[O-]

Description

3-[4-(4-Methyl-3-nitrobenzenesulfonyl)piperazin-1-YL]-6-(piperidin-1-YL)pyridazine: is a complex organic compound that features a pyridazine core substituted with piperazine and piperidine groups

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-[4-(4-Methyl-3-nitrobenzenesulfonyl)piperazin-1-YL]-6-(piperidin-1-YL)pyridazine typically involves multi-step organic reactions. The process begins with the preparation of the pyridazine core, followed by the introduction of piperazine and piperidine groups. The final step involves the sulfonylation of the piperazine nitrogen with 4-methyl-3-nitrobenzenesulfonyl chloride under controlled conditions.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. The use of automated reactors and continuous flow systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions:

Oxidation: The nitro group in the compound can undergo reduction to form an amino group.

Reduction: The nitro group can be reduced using reagents like hydrogen gas in the presence of a catalyst.

Substitution: The sulfonyl group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide, potassium permanganate.

Reduction: Hydrogen gas with a palladium catalyst, sodium borohydride.

Substitution: Nucleophiles like amines or thiols.

Major Products:

Reduction: Formation of 3-[4-(4-Methyl-3-aminobenzenesulfonyl)piperazin-1-YL]-6-(piperidin-1-YL)pyridazine.

Substitution: Formation of derivatives with different nucleophiles replacing the sulfonyl group.

Scientific Research Applications

Chemistry: The compound is used as a building block in the synthesis of more complex molecules. Its unique structure allows for the exploration of new chemical reactions and pathways.

Biology: In biological research, the compound can be used as a probe to study enzyme interactions and protein binding due to its sulfonyl group.

Medicine: Potential applications in medicinal chemistry include the development of new drugs targeting specific enzymes or receptors. The compound’s structure allows for modifications that can enhance its pharmacological properties.

Industry: In the industrial sector, the compound can be used in the development of new materials with specific properties, such as polymers or coatings.

Mechanism of Action

The mechanism of action of 3-[4-(4-Methyl-3-nitrobenzenesulfonyl)piperazin-1-YL]-6-(piperidin-1-YL)pyridazine involves its interaction with specific molecular targets. The sulfonyl group can form strong interactions with amino acid residues in proteins, potentially inhibiting enzyme activity or altering protein function. The nitro group can also participate in redox reactions, affecting cellular processes.

Comparison with Similar Compounds

• 4-Methyl-3-nitrobenzenesulfonyl chloride
• 3-Methyl-4-nitrobenzenesulfonyl chloride
• 4-Acetylamino-3-methylbenzenesulfonyl chloride

Comparison: Compared to these similar compounds, 3-[4-(4-Methyl-3-nitrobenzenesulfonyl)piperazin-1-YL]-6-(piperidin-1-YL)pyridazine is unique due to the presence of both piperazine and piperidine groups attached to the pyridazine core. This structural complexity enhances its potential for diverse applications in various fields, making it a valuable compound for research and development.